10.1039/C2CC33282E | High performance low band gap polymer solar cells with a non-conventional acceptor† | Kuujia.com

High performance low band gap polymer solar cells with a non-conventional acceptor†

Chemical Communications Pub Date: 2012-06-13 DOI: 10.1039/C2CC33282E

Abstract

A novel C70 fullerene derivative was designed and synthesized by [4+2] cyclic addition reaction between indene derivative (methyl 1H-indene-3-carboxylate) and C70. The absorption and photoluminescence of H120 and its mixed films with different polymer donor materials were investigated, as well as its electrochemical property and electron mobility. It was found that H120 has 0.05 eV higher LUMO level than that of PC₇₀BM. Its electron mobility reached 6.32 × 10⁻⁴ cm² V⁻¹ s⁻¹, which is slightly lower than 9.55 × 10⁻⁴ cm² V⁻¹ s⁻¹ of PC₇₀BM. The photovoltaic devices based on P3HT, and two high efficiency low band gap polymers, PBDTTT-C and PBDTTDPP as donors, with H120 as an acceptor gave power conversion efficiencies of 4.2%, 6.0% and 6.2%, respectively.

Graphical abstract: High performance low band gap polymer solar cells with a non-conventional acceptor

Share View Original Text

Recommended Literature

[1] Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion† Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek ŠachlNanoscale, 2018,10, 19064-19073 10.1039/C8NR05730C
[2] Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications† Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping XieNanoscale Adv., 2020,2, 3921-3932 10.1039/D0NA00381F
[3] Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination† Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. SharadaChem. Commun., 2022,58, 1406-1409 10.1039/D1CC06097J
[4] Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples† Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu JunkangNew J. Chem., 2015,39, 5240-5248 10.1039/C5NJ00831J
[5] Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification† Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang JungDalton Trans., 2017,46, 4595-4601 10.1039/C7DT00217C
[6] Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles† Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei YangRSC Adv., 2017,7, 46297-46305 10.1039/C7RA08074C
[7] Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon† Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng PuChem. Commun., 2019,55, 3963-3966 10.1039/C9CC01213C
[8] Embedding heteroatoms: an effective approach to create porphyrin-based functional materials Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro OsukaDalton Trans., 2017,46, 13322-13341 10.1039/C7DT02815F
[9] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines† Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. MarcosOrg. Biomol. Chem., 2013,11, 6546-6555 10.1039/C3OB41411F
[10] Fc microparticles can modulate the physical extent and magnitude of complement activity† David White,Sean R. StowellBiomater. Sci., 2017,5, 463-474 10.1039/C6BM00608F

Chemical Communications

Journal Name：Chemical Communications

research_products

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

CAS no.: 2098070-20-1
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

CAS no.: 2680771-01-9
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide

CAS no.: 1444113-98-7
Fmoc-S-3-amino-4,4-diphenyl-butyric acid

CAS no.: 332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol

CAS no.: 1270529-38-8
N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

CAS no.: 941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid

CAS no.: 2138166-62-6
2-Iodo-4-nitrophenylhydrazine

CAS no.: 89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid

CAS no.: 1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide

CAS no.: 2034271-14-0